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Compound of Interest

Compound Name: Bomyl

Cat. No.: B091220

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bomyl, a potent organophosphate insecticide, has been utilized in agricultural applications for
its efficacy against a range of insect pests. As with other compounds in its class, the primary
mechanism of action for Bomyl is the inhibition of acetylcholinesterase (AChE), a critical
enzyme in the nervous system of insects and mammals. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, biological
activity, and relevant experimental methodologies associated with Bomyl, intended to serve as
a valuable resource for researchers, scientists, and professionals in the field of drug
development and environmental science.

Chemical Structure and Identification

Bomyl is the common name for the chemical compound with the systematic IUPAC name
dimethyl 3-(dimethoxyphosphoryl)oxypent-2-enedioate.[1] It is characterized by a central
pentenedioate backbone with two methyl ester groups and a dimethyl phosphate group
attached to the C3 position via an enol oxygen.

Table 1: Chemical Identification of Bomyl
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Identifier Value

dimethyl 3-(dimethoxyphosphoryl)oxypent-2-

IUPAC Name
enedioate[1]
Chemical Formula CoH1508P[1][2][3]
CAS Registry Number 122-10-1[1][2]
Molecular Weight 282.18 g/mol [1][2][3]
Dimethyl 3-hydroxyglutaconate dimethyl
Synonyms

phosphate, GC-3707, ENT-24833[1][2]

Physicochemical Properties

Bomyl is a yellow-colored liquid or oil at room temperature.[2] Its solubility and partitioning
behavior are critical determinants of its environmental fate and biological interactions.

Table 2: Physicochemical Properties of Bomyl

Property Value
Physical State Yellow liquid/oil[2]
Boiling Point 155-164 °C at 17 mmHg[2]

Miscible with methanol, ethanol, acetone, and
Solubility xylene. Practically insoluble in water, petroleum

ether, and kerosene.[2]

Density 1.2 g/cm3[2]

Vapor Pressure 2.5 x 1075 mmHg[2]

Octanol-Water Partition Coefficient (logP) 0.6 (Computed)[2]

Corrosivity Corrosive to iron, steel, and brass[2]

Biological Activity and Mechanism of Action
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Acetylcholinesterase Inhibition

The primary mode of action of Bomyl is the inhibition of the enzyme acetylcholinesterase
(AChE).[4][5] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh)
in synaptic clefts and neuromuscular junctions. The inhibition of AChE by Bomyl leads to an
accumulation of ACh, resulting in continuous stimulation of cholinergic receptors.[6][7] This
overstimulation disrupts the normal functioning of the nervous system, leading to tremors,
paralysis, and ultimately, the death of the insect.[4][7]

The inhibitory action of organophosphates like Bomyl on AChE is due to the phosphorylation of
the serine hydroxyl group at the active site of the enzyme. This forms a stable, covalent bond
that is slow to hydrolyze, effectively inactivating the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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